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Compound of Interest

Compound Name: (R)-2-Bromooctane

Cat. No.: B1611525

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for (R)-2-Bromooctane, a
key intermediate in various organic syntheses. Adherence to these protocols is crucial for
ensuring laboratory safety and minimizing risks associated with the handling of this chemical.

Chemical Identification and Physical Properties

(R)-2-Bromooctane is a secondary alkyl halide.[1] Its physical and chemical properties are
summarized in the table below.
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Property Value Reference

Molecular Formula CsH17Br [2]

Molecular Weight 193.13 g/mol [3]

CAS Number 5978-55-2 [4]
Colorless to light yellow clear

Appearance o [3]
liquid

Boiling Point 191 °C [3][5]

Flash Point 70 °C [3]

Density 1.10 g/cm3 (at 20°C) [3]

Solubility Insoluble in water. [6]
Stable, but may be light

N sensitive. Incompatible with
Stability [1][2]

strong oxidizing agents.

Combustible.

Hazard Identification and Classification

(R)-2-Bromooctane is classified as a hazardous substance. The following table summarizes

its GHS classification.

Hazard Class Category Hazard Statement
Flammable liquids Category 4 H227: Combustible liquid[7]
Skin irritation Category 2 H315: Causes skin irritation[5]
o H319: Causes serious eye
Eye irritation Category 2 o
irritation[5]
Hazardous to the aquatic H410: Very toxic to aquatic life
Category 1

environment, long-term hazard

with long lasting effects[7]

GHS Pictograms:
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Signal Word: Warning [5][7]

Safe Handling and Storage

Proper handling and storage procedures are essential to minimize exposure and ensure safety.
Handling:

» Handle in a well-ventilated place. [5][8]* Wear suitable protective clothing, including gloves
and eye/face protection. [5][8]* Avoid contact with skin and eyes. [5][8]* Avoid formation of
dust and aerosols. [5][8]* Use non-sparking tools. [5][8]* Keep away from heat, sparks, open
flames, and hot surfaces. — No smoking. [3][5]* Wash hands thoroughly after handling. [5][8]
Storage:

» Store the container tightly closed in a dry, cool, and well-ventilated place. [5][8]* Store apart
from foodstuff containers or incompatible materials. [5][8]* Recommended storage
temperature: <15°C in a cool and dark place. [3]

Personal Protective Equipment (PPE)

The following personal protective equipment should be worn when handling (R)-2-
Bromooctane:
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PPE Type Specification Rationale

Tightly fitting safety goggles )
o7 i ) To protect against splashes
with side-shields conforming to
Eye/Face Protection EN 166 (EU) or NIOSH (US). A

face shield may be necessary

and airborne particles that can

cause severe eye irritation. [8]

[9]

for splash hazards.

Chemical-resistant gloves

(e.g., nitrile rubber). Fire/flame i )
) ) ] ) ] To prevent skin contact, which
Skin Protection resistant and impervious o
) can cause irritation. [8][9]
clothing (lab coat). Closed-toe

shoes.

If exposure limits are exceeded

or irritation is experienced, use ) ]
) ) ) ) To prevent inhalation of vapors
Respiratory Protection a full-face respirator with an )
) ) or mists. [8]
appropriate organic vapor

cartridge.

First Aid Measures

In case of exposure, follow these first aid measures immediately:
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Exposure Route First Aid Measures

Move the victim into fresh air. If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation e —
artificial respiration and consult a doctor

immediately. [5]

Take off contaminated clothing immediately.
Skin Contact Wash off with soap and plenty of water. Consult
a doctor. [5]

Rinse with pure water for at least 15 minutes.
Eye Contact Remove contact lenses, if present and easy to

do. Continue rinsing. Consult a doctor. [5][8]

Rinse mouth with water. Do not induce vomiting.
) Never give anything by mouth to an
Ingestion , .
unconscious person. Call a doctor or Poison

Control Center immediately. [5]

Accidental Release and Disposal

Accidental Release Measures:

o Ensure adequate ventilation and remove all sources of ignition. [5]2. Evacuate personnel to
a safe area. [5]3. Wear appropriate personal protective equipment.

o Prevent further leakage or spillage if safe to do so. [5]5. Contain the spill with inert absorbent
material (e.g., sand, earth, vermiculite).

o Collect the absorbed material and place it in a suitable, closed container for disposal. [5]7.
Do not let the chemical enter drains. [5] Disposal:

o Dispose of waste material in accordance with national and local regulations. [7]* The material
can be disposed of by removal to a licensed chemical destruction plant or by controlled
incineration with flue gas scrubbing. [5]* Contaminated packaging should be triple rinsed and
offered for recycling or reconditioning, or punctured to make it unusable before disposal in a
sanitary landfill. [5]
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Experimental Protocols for Safety Data

The safety data for (R)-2-Bromooctane is determined using standardized experimental
protocols, such as those developed by the Organisation for Economic Co-operation and
Development (OECD). Below are summaries of the methodologies for key safety endpoints.

Flash Point Determination:

The flash point is determined using a closed-cup or open-cup method. The principle involves
heating the substance at a controlled rate and introducing an ignition source at regular
intervals. The flash point is the lowest temperature at which the vapors of the substance ignite
momentarily. [10][11]Standardized methods like ASTM D92 (Cleveland open cup) or those
described in various pharmacopeias are often employed. [10] Skin Irritation Testing (OECD
Guideline 439):

This in vitro method uses a reconstructed human epidermis (RhE) model to assess skin
irritation potential. [12][13]

o Tissue Preparation: Commercially available RhE models are equilibrated in culture medium.
[13]2. Application of Test Substance: A small amount of (R)-2-Bromooctane is applied
directly to the surface of the RhE tissue. [13]3. Exposure and Incubation: After a defined
exposure period, the tissue is rinsed and incubated. [13]4. Viability Assessment: The viability
of the tissue is measured using a cell viability assay (e.g., MTT assay). A reduction in tissue
viability below a certain threshold (typically < 50%) indicates that the substance is a skin
irritant. [13] Eye Irritation Testing (OECD Guideline 496):

This in vitro method utilizes a reconstructed human cornea-like epithelium (RhCE) model to
evaluate eye irritation potential without animal testing. [14]

o Model Exposure: The RhCE model is exposed to the test chemical. [14]2. Effect
Measurement: The effects on cell viability and tissue integrity are measured. [14]3.
Classification: Based on the results, the chemical is classified according to its potential to
cause eye irritation or serious eye damage. [14]

Safe Handling Workflow
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The following diagram illustrates the logical workflow for the safe handling of (R)-2-
Bromooctane in a laboratory setting.

Preparation

Review SDS and Conduct Risk Assessment

Prepare Engineering Controls (Fume Hood)

Don Appropriate PPE

Obtain (R)-2-Bromooctane from Storage

Perform Experimental Work in Fume Hood i sl

Emergency Response

Use Non-Sparking Tools [teiaiet | g In Case of Spill, Follow Spill Procedure In Case of Exposure, Follow First Aid Measures

Cleanup a; 'd Disposal

Decontaminate Glassware and Surfaces

\

Segregate and Label Waste

\

Dispose of Waste According to Regulations
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Click to download full resolution via product page

Caption: Safe handling workflow for (R)-2-Bromooctane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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